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Compound of Interest

Compound Name: 2-Amino-5-fluoro-3-iodopyridine

Cat. No.: B113054 Get Quote

In-Depth Technical Guide: 2-Amino-5-fluoro-3-
iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and properties of

2-Amino-5-fluoro-3-iodopyridine, a halogenated pyridine derivative of significant interest in

medicinal chemistry and drug discovery.

Molecular and Physicochemical Data
The key quantitative data for 2-Amino-5-fluoro-3-iodopyridine are summarized in the table

below, providing a concise reference for researchers.

Property Value

Molecular Formula C5H4FIN2[1]

Molecular Weight 238.0 g/mol [1][2]

CAS Number 823218-51-5[1]

SMILES C1=C(C=NC(=C1I)N)F[1]
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Molecular Structure
The two-dimensional chemical structure of 2-Amino-5-fluoro-3-iodopyridine is depicted

below. The pyridine ring is substituted with an amino group at the 2-position, an iodine atom at

the 3-position, and a fluorine atom at the 5-position.
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Experimental Protocols
Detailed experimental protocols for the synthesis and purification of 2-Amino-5-fluoro-3-
iodopyridine can be found in various chemical synthesis databases and publications. A

general synthetic approach often involves the iodination and fluorination of a suitable

aminopyridine precursor. Characterization is typically performed using techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and High-

Performance Liquid Chromatography (HPLC) to confirm the structure and purity of the final

compound. For specific, validated protocols, researchers are advised to consult peer-reviewed

scientific literature and established chemical synthesis suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. achmem.com [achmem.com]

2. synchem.de [synchem.de]

To cite this document: BenchChem. [2-Amino-5-fluoro-3-iodopyridine molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113054#2-amino-5-fluoro-3-iodopyridine-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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